Cas no 1260786-76-2 (METHYL 3-(AMINOMETHYL)-4-CHLOROBENZOATE HYDROCHLORIDE)

• Product Name: METHYL 3-(AMINOMETHYL)-4-CHLOROBENZOATE HYDROCHLORIDE
• CAS No: 1260786-76-2
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 3470151
• PubChem ID: 53419604
• Update Time: 2025-04-21

METHYL 3-(AMINOMETHYL)-4-CHLOROBENZOATE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(AMINOMETHYL)-4-CHLOROBENZOATE HYDROCHLORIDE
• Methyl 3-(aMinoMethyl)-4-chlorobenzoate
• Benzoic acid, 3-(aminomethyl)-4-chloro-, methyl ester
• 1260786-76-2

• Inchi： 1S/C9H10ClNO2/c1-13-9(12)6-2-3-8(10)7(4-6)5-11/h2-4H,5,11H2,1H3
• InChI Key： WUAWQDBTCOPWSY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(Cl)C(CN)=C1

Computed Properties

• Exact Mass: 199.0400063Da
• Monoisotopic Mass: 199.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4 g/l) (25 º C),